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Compound of Interest
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Cat. No.: B15141094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Thiotraniliprole, a diamide

insecticide, for its effective and sustainable use within Integrated Pest Management (IPM)

programs. The information is intended to guide research and development efforts by providing

key data on its efficacy, methodologies for experimental evaluation, and an understanding of its

mode of action.

Introduction to Thiotraniliprole
Thiotraniliprole is a second-generation anthranilic diamide insecticide that acts as a potent

activator of insect ryanodine receptors (RyRs).[1] Its mode of action involves the disruption of

calcium homeostasis in insect muscle cells, leading to uncontrolled calcium release from the

sarcoplasmic reticulum.[2][3] This results in rapid feeding cessation, paralysis, and eventual

death of the target pest.[4] Thiotraniliprole offers a valuable tool for IPM due to its high

efficacy against a range of chewing pests, particularly Lepidoptera, and its relative selectivity

towards some beneficial insects compared to broad-spectrum insecticides.[5]
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The following tables summarize the efficacy of Thiotraniliprole and its close analogue,

chlorantraniliprole, against key insect pests. This data is crucial for determining appropriate

field application rates and for resistance management strategies.

Table 1: Lethal Concentration (LC50) of Diamide Insecticides against Lepidopteran Pests

Insecticid
e

Pest
Species

Instar
LC50
(mg/L)

Exposure
Time
(hours)

Bioassay
Method

Referenc
e

Chlorantra

niliprole

Spodopter

a litura
3rd

0.0055%

(55)
72 Leaf Dip [6]

Chlorantra

niliprole

Spodopter

a litura
2nd 0.56 48 Leaf Dip [7]

Chlorantra

niliprole

Spodopter

a littoralis
2nd 0.06

Not

Specified
Leaf Dip [8]

Chlorantra

niliprole

Plutella

xylostella
3rd

0.221 -

1.104

Not

Specified
Leaf Dip [9]

Table 2: Field Efficacy of Tetraniliprole (Thiotraniliprole) against Diamondback Moth (Plutella

xylostella)

Treatment
Application
Rate

Pest
Population
Reduction (%)

Crop Reference

Tetraniliprole 200

SC
Not Specified

Lowest larval

incidence
Cauliflower [10]

Chlorantraniliprol

e 18.5 SC
Not Specified

Incredibly

effective in

managing the

population

Cabbage [11]
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Table 3: Toxicity of Tetrachlorantraniliprole to a Non-Target Organism, the Honey Bee (Apis

mellifera)

Insecticide Organism
LC50 (mg
a.i./L)

Exposure
Time
(hours)

Exposure
Route

Reference

Tetrachlorantr

aniliprole
Apis mellifera 298.2 96 Oral [12]

Experimental Protocols
Detailed methodologies are essential for the accurate evaluation of Thiotraniliprole's efficacy

and its effects on target and non-target organisms.

Protocol for Larval Bioassay: Leaf Dip Method
This protocol is adapted for determining the lethal concentrations (LC) of Thiotraniliprole
against lepidopteran larvae, such as Plutella xylostella or Spodoptera spp.[6][9][13]

Materials:

Thiotraniliprole technical grade or formulated product

Distilled water

Wetting agent (e.g., Triton X-100)

Cabbage or other suitable host plant leaves

Petri dishes (90 mm)

Filter paper

Fine camel hair brush

Third instar larvae of the target pest
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Beakers and volumetric flasks for serial dilutions

Pipettes

Procedure:

Preparation of Test Solutions:

Prepare a stock solution of Thiotraniliprole in distilled water. A small amount of a wetting

agent (e.g., 0.1%) can be added to ensure uniform coverage.

Perform serial dilutions to obtain a range of at least 5-6 concentrations that are expected

to cause between 10% and 90% mortality.

Prepare a control solution containing only distilled water and the wetting agent.

Leaf Treatment:

Excise leaf discs of a uniform size from fresh, untreated host plant leaves.

Individually dip each leaf disc into a test solution for 10-20 seconds with gentle agitation.

Allow the treated leaf discs to air-dry on a clean, non-absorbent surface for approximately

1-2 hours.

Bioassay Setup:

Line the bottom of each Petri dish with a piece of filter paper.

Place one treated leaf disc in each Petri dish.

Using a fine camel hair brush, carefully transfer 10-20 third instar larvae onto each leaf

disc.

Each concentration, including the control, should have at least three replicates.

Incubation and Observation:
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Seal the Petri dishes and maintain them in a controlled environment (e.g., 25 ± 2°C, 60-

70% relative humidity, and a 16:8 hour light:dark photoperiod).

Record larval mortality at 24, 48, and 72 hours after treatment. Larvae are considered

dead if they do not move when prodded with the brush.

Data Analysis:

Correct the observed mortality for control mortality using Abbott's formula if the control

mortality is between 5% and 20%.

Perform probit analysis to calculate the LC50 and LC90 values, along with their 95%

confidence intervals.

Protocol for Ryanodine Receptor Binding Assay
This protocol provides a method to assess the binding affinity of Thiotraniliprole to insect

ryanodine receptors, adapted from procedures for other diamides and RyR modulators.[14][15]

[16]

Materials:

Insect muscle tissue (e.g., from thoracic muscles of lepidopteran larvae)

Homogenization buffer (e.g., 20 mM Tris-HCl, pH 7.4, with protease inhibitors)

Radiolabeled ryanodine ([³H]ryanodine)

Thiotraniliprole of known concentrations

Scintillation vials and cocktail

Glass fiber filters

Filtration apparatus

Liquid scintillation counter

Procedure:
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Preparation of Microsomal Fractions:

Dissect and collect muscle tissue from the target insect.

Homogenize the tissue in ice-cold homogenization buffer.

Centrifuge the homogenate at a low speed to remove cellular debris.

Centrifuge the resulting supernatant at a high speed to pellet the microsomal fraction

containing the sarcoplasmic reticulum.

Resuspend the pellet in a suitable buffer.

Binding Assay:

In a series of tubes, combine the microsomal preparation, a fixed concentration of

[³H]ryanodine, and varying concentrations of Thiotraniliprole.

Include a control with no Thiotraniliprole and a non-specific binding control with an

excess of unlabeled ryanodine.

Incubate the mixture at a specific temperature (e.g., 37°C) for a set period to allow binding

to reach equilibrium.

Separation and Quantification:

Rapidly filter the incubation mixture through glass fiber filters to separate the bound from

the free radioligand.

Wash the filters with ice-cold buffer to remove any unbound [³H]ryanodine.

Place the filters in scintillation vials with a scintillation cocktail.

Quantify the radioactivity using a liquid scintillation counter.

Data Analysis:
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Calculate the specific binding by subtracting the non-specific binding from the total

binding.

Analyze the data using non-linear regression to determine the binding affinity (Kd) or the

concentration of Thiotraniliprole that inhibits 50% of [³H]ryanodine binding (IC50).

Mandatory Visualizations
Signaling Pathway of Thiotraniliprole
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Caption: Mode of action of Thiotraniliprole in an insect muscle cell.
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Caption: Workflow for a leaf dip larval bioassay.
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Logical Relationship in IPM Programs
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Caption: Integration of Thiotraniliprole in a citrus IPM program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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